Cas no 393-93-1 (Benzoic acid,5-fluoro-2,4-dinitro-)

Benzoic acid,5-fluoro-2,4-dinitro- Properties

Names and Identifiers

• Benzoic acid,5-fluoro-2,4-dinitro-
• 2,4-DINITRO-5-FLUOROBENZOIC ACID
• 5-fluoro-2,4-dinitrobenzoic acid
• 2,4-DIBROMO-1,5-DIMETHYL-1H-IMIDAZOLE
• 5-Fluor-2,4-dinitro-benzoesaeure
• 5-fluoro-2,4-dinitro-benzoic acid
• Benzoic acid,5-fluoro-2,4-dinitro
• Benzoicacid,3-fluoro-4,6-dinitro-(8CI)
• SCHEMBL19241443
• AKOS024328411
• SCHEMBL13948939
• MFCD04972847
• 393-93-1
• DTXSID30549497
• +Expand

• MDL： MFCD04972847
• InChIKey： BVXNARQDSJOTOW-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H3FN2O6/c8-4-1-3(7(11)12)5(9(13)14)2-6(4)10(15)16/h1-2H,(H,11,12)
• SMILES： FC1=CC(C(O)=O)=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 229.99800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 229.99751398g/mol
• Heavy Atom Count: 16
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• LogP: 2.38670
• PSA: 128.94000

Benzoic acid,5-fluoro-2,4-dinitro- Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

Benzoic acid,5-fluoro-2,4-dinitro- Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%